5-((4-Benzylpiperazin-1-yl)(4-nitrophenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-benzylpiperazin-1-yl)-(4-nitrophenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H24N6O3S/c1-16-24-23-28(25-16)22(30)21(33-23)20(18-7-9-19(10-8-18)29(31)32)27-13-11-26(12-14-27)15-17-5-3-2-4-6-17/h2-10,20,30H,11-15H2,1H3
• InChI Key: KNKQNKKYWVOJGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)[N+](=O)[O-])N4CCN(CC4)CC5=CC=CC=C5)O
• Molecular Formula: C23H24N6O3S
• Molecular Weight: 464.5 g/mol

Description

The compound “5-((4-Benzylpiperazin-1-yl)(4-nitrophenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol” is a complex organic molecule. It contains several functional groups, including a benzylpiperazinyl group, a nitrophenyl group, and a thiazolotriazolol group.

Chemical Reactions Analysis

The compound may undergo various chemical reactions due to the presence of several reactive functional groups. For instance, the nitro group can participate in reduction reactions, and the piperazine ring can undergo reactions with acids and bases.

Scientific Research Applications

Antioxidant and Glucosidase Inhibitors

Compounds containing piperazine or morpholine skeletons, similar to the structure of interest, have been synthesized and evaluated for their antioxidant activities and glucosidase inhibitory potential. For example, novel 2-(aryl)-6-morpholin-4-yl(or 4-methylpiperazin-1-yl)-1H-benzimidazole derivatives exhibited significant antioxidant activities and glucosidase inhibitory potential, suggesting their utility in medicinal chemistry for managing oxidative stress-related conditions and diabetes (Özil, Baltaş, & Parlak, 2018).

Antimicrobial Activities

Research into triazole derivatives, which are structurally related to the thiazolo[3,2-b][1,2,4]triazol moiety, has identified several compounds with significant antimicrobial activities. For instance, novel 1,2,4-triazole derivatives have been synthesized and found to possess good or moderate antimicrobial activities against various microorganisms, highlighting the potential of these compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Anticancer Potential

Compounds incorporating the piperazin-1-yl group have been evaluated for their anticancer potential. For example, a series of 3-aryl-6-(N-methylpiperazin)-1,2,4-triazolo[3,4-a]phthalazines were synthesized and showed significant anticancer activity against various human cancer cell lines. This demonstrates the potential of structurally related compounds in cancer therapy (Romero et al., 2020).

Pharmacokinetics and New Pharmacological Agents

Studies on the pharmacokinetics of novel conjugates involving triazol and piperazine components have provided insights into their potential as pharmacological agents. For instance, a comparative study of the pharmacokinetics of levofloxacin and triazavirine, as well as a related conjugate, showed improved bioavailability and lower elimination rates, indicating potential benefits for therapy effectiveness at reduced dosages (Blazhennikova et al., 2015).